1-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-1h-pyrazole-4-carboxamide

• CAS No.: 102996-38-3
• Molecular Formula: C11H6Cl2F3N3O
• Molecular Weight: 324.08 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)-5-(trifluoromethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C11H6Cl2F3N3O/c12-5-1-2-8(7(13)3-5)19-9(11(14,15)16)6(4-18-19)10(17)20/h1-4H,(H2,17,20)
• InChI Key: WCSKQCOKKZNGJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)N2C(=C(C=N2)C(=O)N)C(F)(F)F

Description

1-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-1h-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C11H6Cl2F3N3O and its molecular weight is 324.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(Trifluoromethyl)-1-(2,4-dichlorophenyl)-1H-pyrazole-4-carboxylic acid (5.0 grams, 0.015 mole) and carbonyldiimidazole (2.74 grams, 0.017 mole) were dissolved in 35 ml of DMF. The solution was stirred for 10 minutes and ammonium hydroxide (8 ml) was then added. The reaction mixture was stirred at room temperature for 72 hours, then poured into 150 ml of ice/water. The product precipitated and was separated by filtration, dried, and recrystallized from toluene with charcoal, yielding 3.0 grams of 5-(trifluoromethyl)-1-(2,4-dichlorophenyl)-1H-pyrazole-4-carboxamide, mp=191°-193° C.